2-Chloroethyl 2-(4-chlorophenoxy)-2-methylpropionate

• CAS No.: 52161-12-3
• Molecular Formula: C12H14Cl2O3
• Molecular Weight: 277.14 g/mol
• IUPAC Name: 2-chloroethyl 2-(4-chlorophenoxy)-2-methylpropanoate
• InChI: InChI=1S/C12H14Cl2O3/c1-12(2,11(15)16-8-7-13)17-10-5-3-9(14)4-6-10/h3-6H,7-8H2,1-2H3
• InChI Key: IUAXUYMFMHJWHL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)OCCCl)OC1=CC=C(C=C1)Cl

Description

2-Chloroethyl 2-(4-chlorophenoxy)-2-methylpropionate is a useful research compound. Its molecular formula is C12H14Cl2O3 and its molecular weight is 277.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 80.5 g of chloro-ethanol (1 mole) in THF containing 101 g (1 mole) of triethylamine are added, dropwise with stirring, 233 g (1 mole) of p-chlorophenoxy-2-methylpropionic acid chloride. The triethylamine hydrochloride is filtered, and the ester formed is distilled; it is identical to that obtained under 6.1.1.; the synthesis of (VI) is continued as under 6.1.2., and then 6.1.3.

Synthesis routes and methods II

Procedure details

107.3 g (0.5 mole) of p-chlorophenoxy-2-methylpropionic acid are dissolved in 241.5 g (3 moles) of 2-chloroethanol. The solution is saturated with HCl gas. The excess of solvent is distilled under 11 Torr. The ester is distilled under 0.02 Torr, at a temperature of 97°-98°.